Cas no 33284-23-0 (1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one)

1-(3-(Dimethylamino)phenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone compound featuring a dimethylamino substituent on the phenyl ring. Its structure combines electron-donating and electron-withdrawing groups, making it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the dimethylamino moiety can facilitate further functionalization. This compound is useful in the development of bioactive molecules, including potential CNS agents, due to its ability to modulate electronic and steric properties. High purity grades are available for research and industrial applications, ensuring reproducibility in synthetic routes.
1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one structure
33284-23-0 structure
Product Name:1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one
CAS No:33284-23-0
MF:C10H10F3NO
MW:217.18771314621
MDL:MFCD11556187
CID:307163
PubChem ID:193152
Update Time:2025-05-19

1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(Dimethylamino)phenyl)-2,2,2-trifluoroethanone
    • 1-[3-(dimethylamino)phenyl]-2,2,2-trifluoroethanone
    • Ethanone,1-[3-(dimethylamino)phenyl]-2,2,2-trifluoro-
    • 3-Dmen-CF3AP
    • 3-N,N-dimethylanilinyl trifluoromethyl ketone
    • N.N-Dimethylanilyl-3-trifluormethylketon
    • 1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one
    • 3-(DIMETHYLAMINO)-2,2,2-TRIFLUOROACETOPHENONE
    • 3 inverted exclamation mark -(Dimethylamino)-2,2,2-trifluoroacetophenone
    • CS-0451174
    • ZMHBSXYQECXIJY-UHFFFAOYSA-N
    • MFCD11556187
    • AKOS016009223
    • EN300-1937934
    • 1-(3-(Dimethylamino)phenyl)-2,2,2-trifluoroethan-1-one
    • m-(N,N-Dimethylamino)trifluoroacetophenone
    • SCHEMBL6277684
    • 1-[3-(dimethylamino)phenyl]-2,2,2-trifluoroethan-1-one
    • 1-(3-Dimethylaminophenyl)-2,2,2-trifluoroethanone
    • AC5921
    • 3'-(Dimethylamino)-2,2,2-trifluoroacetophenone
    • 3-(N,N-Dimethylamino)trifluoroacetophenone
    • SY026380
    • SB79527
    • Acetophenone, m-(N,N-dimethylamino)trifluoro-
    • 33284-23-0
    • DTXSID20186911
    • DB-353891
    • Ethanone, 1-[3-(dimethylamino)phenyl]-2,2,2-trifluoro- (9CI)
    • MDL： MFCD11556187
    • Inchi： 1S/C10H10F3NO/c1-14(2)8-5-3-4-7(6-8)9(15)10(11,12)13/h3-6H,1-2H3
    • InChI Key： ZMHBSXYQECXIJY-UHFFFAOYSA-N
    • SMILES： FC(C(C1=CC=CC(=C1)N(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 217.07100
  • Monoisotopic Mass: 217.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Boiling Point: 262.6℃ at 760mmHg
  • PSA: 20.31000
  • LogP: 2.49760

1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1-(3-(Dimethylamino)phenyl)-2,2,2-trifluoroethanone
 33284-23-0 95%
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Apollo Scientific
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eNovation Chemicals LLC
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Advanced ChemBlocks
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Advanced ChemBlocks
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Enamine
EN300-1937934-0.05g
1-[3-(dimethylamino)phenyl]-2,2,2-trifluoroethan-1-one
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 $864.0 2023-09-17
Enamine
EN300-1937934-0.1g
1-[3-(dimethylamino)phenyl]-2,2,2-trifluoroethan-1-one
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Enamine
EN300-1937934-0.25g
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1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Production Method

1-3-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Related Literature

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